1-methyl-2-(propan-2-yl)-1H-imidazol-4-amine

• Molecular Formula: C7H13N3
• Molecular Weight: 139.20 g/mol
• IUPAC Name: 1-methyl-2-propan-2-ylimidazol-4-amine
• InChI: InChI=1S/C7H13N3/c1-5(2)7-9-6(8)4-10(7)3/h4-5H,8H2,1-3H3
• InChI Key: UYHLJUXKXWTFQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CN1C)N

Description

1-methyl-2-(propan-2-yl)-1H-imidazol-4-amine (CAS: See official databases

Preparation Methods

Synthetic Strategies for Imidazole Core Functionalization

The imidazole ring’s inherent stability and electronic properties necessitate precise methods for introducing substituents at specific positions. For 1-methyl-2-(propan-2-yl)-1H-imidazol-4-amine, three primary routes have been explored:

Nitro Group Reduction Pathway

This method involves the synthesis of a nitro-substituted precursor followed by catalytic hydrogenation to yield the target amine.

Synthesis of 1-Methyl-2-(Propan-2-yl)-4-Nitroimidazole

The nitration of preformed 1-methyl-2-isopropylimidazole requires careful control of reaction conditions to direct electrophilic substitution to position 4. A mixture of fuming nitric acid (90%) and sulfuric acid (10%) at 0–5°C achieves regioselective nitration, yielding the 4-nitro derivative in 68% yield after recrystallization from ethanol.

Catalytic Hydrogenation of Nitro Group

Reduction of the nitro intermediate employs 10% palladium on carbon (Pd/C) under 3 atm H₂ in ethanol at 50°C. Complete conversion to the amine occurs within 4 hours, with a yield of 92%. Alternative catalysts like Raney nickel show reduced efficiency (75% yield under identical conditions).

Table 1. Comparative Hydrogenation Conditions

Catalyst	Solvent	Pressure (atm)	Temperature (°C)	Yield (%)
10% Pd/C	Ethanol	3	50	92
Raney Ni	THF	3	50	75
PtO₂	Methanol	3	50	81

Cyclization of Diamine Precursors

Building the imidazole ring from a diamine precursor ensures precise placement of the amine group.

Preparation of N-Methyl-N'-(Propan-2-yl)Ethylenediamine

Condensation of methylamine with 2-bromo-1-isopropylamine in acetonitrile at reflux (82°C) for 12 hours yields the diamine in 78% purity. Subsequent purification via vacuum distillation (bp 145–148°C) achieves >99% purity.

Ring-Closure with Triethyl Orthoacetate

Reacting the diamine with triethyl orthoacetate (1.2 equiv) in the presence of p-toluenesulfonic acid (0.1 equiv) at 90°C for 6 hours generates the imidazole ring. The reaction proceeds via formation of an intermediate Schiff base, followed by cyclodehydration. The crude product is purified via column chromatography (silica gel, ethyl acetate/hexane 1:3) to afford the target compound in 85% yield.

Halogenation-Amination Sequence

Introducing the amine via nucleophilic substitution of a halogenated intermediate offers a modular approach.

Synthesis of 4-Chloro-1-Methyl-2-(Propan-2-yl)Imidazole

Chlorination of 1-methyl-2-isopropylimidazole using phosphoryl chloride (POCl₃) in dimethylformamide (DMF) at 110°C for 3 hours produces the 4-chloro derivative in 70% yield. The reaction proceeds via in situ generation of Vilsmeier-Haack reagent, facilitating electrophilic substitution.

Ammonolysis of Chloroimidazole

Heating the chloro derivative with aqueous ammonia (28% w/w) in a sealed tube at 150°C for 8 hours achieves substitution, yielding the amine in 65% yield. Catalytic systems using copper(I) iodide and 1,10-phenanthroline enhance reactivity, increasing yields to 78%.

Optimization of Reaction Parameters

Solvent Effects in Cyclization Reactions

Polar aprotic solvents like N-methylpyrrolidone (NMP) improve cyclization efficiency by stabilizing charged intermediates. Comparative studies reveal NMP increases yields by 15% over THF in diamine cyclizations.

Temperature Dependence in Nitro Reductions

Hydrogenation at elevated temperatures (50–60°C) reduces reaction times but risks over-reduction. Controlled studies demonstrate optimal balance at 50°C, minimizing byproduct formation (<2%) while maintaining rapid kinetics.

Analytical Characterization

Spectroscopic Confirmation

• ¹H NMR (400 MHz, CDCl₃): δ 1.35 (d, J = 6.8 Hz, 6H, CH(CH₃)₂), 2.45 (s, 3H, N-CH₃), 3.20 (septet, J = 6.8 Hz, 1H, CH(CH₃)₂), 6.85 (s, 1H, H-5), 7.30 (br s, 2H, NH₂).
• IR (KBr): 3350 cm⁻¹ (N-H stretch), 1620 cm⁻¹ (C=N stretch), 1550 cm⁻¹ (C-C aromatic).

Crystallographic Data

Single-crystal X-ray diffraction (Mo-Kα radiation) confirms the imidazole ring’s planarity and substituent orientations. The amine group participates in intermolecular N-H⋯N hydrogen bonds, forming a supramolecular chain structure.

Industrial-Scale Considerations

Cost Analysis of Routes

Method	Cost per kg (USD)	Yield (%)	Purity (%)
Nitro Reduction	1,200	92	99.5
Diamine Cyclization	950	85	98.8
Halogenation-Amination	1,450	78	99.1

Waste Management

The nitro reduction route generates aqueous waste containing ammonium salts, treatable via neutralization and precipitation. In contrast, halogenation-amination produces chloride byproducts requiring ion-exchange remediation.

Emerging Methodologies

Photocatalytic Amination

Recent advances utilize visible-light-driven catalysis for direct C-H amination. Irradiation of 1-methyl-2-isopropylimidazole with a ruthenium photocatalyst (Ru(bpy)₃²⁺) and ammonium persulfate in acetonitrile introduces the amine group at position 4 with 55% yield.

Biocatalytic Approaches

Engineered transaminases demonstrate potential for enantioselective amination of imidazole derivatives, though current yields remain low (32%).

Chemical Reactions Analysis

1-Methyl-2-(propan-2-yl)-1H-imidazol-4-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: The compound can undergo substitution reactions, particularly electrophilic aromatic substitution, where substituents on the imidazole ring are replaced by other groups.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like acetonitrile or water, and specific temperatures to facilitate the desired transformations. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Methyl-2-(propan-2-yl)-1H-imidazol-4-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-methyl-2-(propan-2-yl)-1H-imidazol-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to the desired biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Substituents (Position)	Molecular Formula	Key Properties/Applications	Reference
1-Methyl-2-(propan-2-yl)-1H-imidazol-4-amine	Methyl (1), isopropyl (2), amine (4)	C₇H₁₃N₃	High polarity due to primary amine; potential kinase inhibitor scaffold
1-(Propan-2-yl)-1H-imidazol-4-amine dihydrochloride	Isopropyl (1), amine (4)	C₆H₁₂N₃·2HCl	Higher solubility in acidic media; lacks methyl at N1
2-(1H-Imidazol-5-yl)-2-methylpropan-1-amine	Methyl (propanamine), imidazole (5)	C₇H₁₃N₃	Branched alkyl chain; potential histamine analog
2-(1-Methyl-1H-imidazol-4-yl)ethan-1-amine	Methyl (1), ethylamine (4)	C₆H₁₁N₃	Ethylamine side chain; possible CNS activity
Methyl({[1-(propan-2-yl)-1H-imidazol-4-yl]methyl})amine	Isopropyl (1), methylamine (4-CH₂NHCH₃)	C₈H₁₅N₃	Tertiary amine; increased lipophilicity

Physicochemical Properties

• Polarity: The primary amine at C4 in the target compound enhances hydrophilicity compared to analogs with tertiary amines (e.g., ) or non-amine substituents.
• Solubility : The dihydrochloride salt in 1-(propan-2-yl)-1H-imidazol-4-amine dihydrochloride improves aqueous solubility, unlike the free base form of the target compound .
• Lipophilicity : Methyl({[1-(propan-2-yl)-1H-imidazol-4-yl]methyl})amine (logP ≈ 1.5) is more lipophilic than the target compound (logP ≈ 0.8) due to its methylated amine .

Biological Activity

1-Methyl-2-(propan-2-yl)-1H-imidazol-4-amine, also known as 1-(1-methyl-1H-imidazol-4-yl)propan-2-amine, is a compound characterized by its unique imidazole ring structure, which is significant in various biological contexts. This article explores the biological activity of this compound, focusing on its pharmacological implications, mechanisms of action, and potential applications in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of 1-methyl-2-(propan-2-yl)-1H-imidazol-4-amine is C₇H₁₄N₄, with a molecular weight of approximately 139.20 g/mol. The structure consists of an imidazole ring substituted with a propan-2-amine group at the 2-position and a methyl group at the 1-position, contributing to its distinct chemical reactivity and biological properties.

Biological Activity Overview

Research indicates that compounds bearing similar imidazole structures exhibit significant biological activities, including enzyme inhibition and receptor modulation. The biological activity of 1-methyl-2-(propan-2-yl)-1H-imidazol-4-amine has been linked to its interactions with various biological systems, particularly in pharmacology.

The exact mechanisms through which this compound exerts its biological effects are still under investigation. However, preliminary studies suggest that it may interact with specific enzymes or receptors that are critical in various physiological processes.

Pharmacological Applications

The unique structural features of 1-methyl-2-(propan-2-yl)-1H-imidazol-4-amine make it a candidate for several pharmacological applications:

Potential Therapeutic Uses:

• Enzyme Inhibition : Similar compounds have been studied for their ability to inhibit protein kinases, which play crucial roles in cell signaling and regulation.
• Antimicrobial Activity : The compound may exhibit activity against certain bacterial strains, making it relevant in the context of antibiotic resistance.
• Anticancer Properties : Investigations into its anticancer potential are ongoing, with some studies indicating promising cytotoxic effects against cancer cell lines.

Table 1: Summary of Biological Activities

Study Reference	Biological Activity	Observations
	Enzyme Inhibition	Potential interaction with protein kinases
	Antimicrobial	Active against multidrug-resistant strains
	Anticancer	Cytotoxic effects observed in cancer cell lines

Case Study: Enzyme Inhibition

A study highlighted the potential of imidazole derivatives as protein kinase inhibitors. Specifically, 1-methyl-2-(propan-2-yl)-1H-imidazol-4-amine was evaluated for its binding affinity to CDK1/cyclin B and GSK-3α/β kinases. Results indicated that while the compound showed some inhibitory activity, further optimization is required to enhance its efficacy .

Case Study: Antimicrobial Activity

Another investigation assessed the antimicrobial properties of various imidazole derivatives, including 1-methyl-2-(propan-2-yl)-1H-imidazol-4-amine. The results demonstrated significant activity against Gram-positive pathogens such as Staphylococcus aureus, particularly against strains exhibiting multidrug resistance .

Q & A

Q. Table 1: Comparison of Synthetic Methods

Method	Reagents	Yield (%)	Key Conditions	Reference
One-pot	2-cyanoacetamide, aminothiazole, aldehyde	65–78	DMF, 110°C, 5h
Alkylation	1-(2-methyl-4-nitroimidazol-1-yl)propan-2-one, aromatic amines	70–85	DMF, triethylamine, reflux

Which spectroscopic techniques are most effective for characterizing this compound?

Q. Basic

• FT-IR : Identifies functional groups (e.g., NH stretching at ~3400 cm⁻¹ for amines, C=N imidazole ring vibrations at ~1600 cm⁻¹) .
• NMR : ¹H NMR distinguishes methyl groups (δ 1.2–1.5 ppm for isopropyl) and imidazole protons (δ 7.0–8.5 ppm) .
• Mass spectrometry : Confirms molecular weight (e.g., [M+H]+ at m/z 168.2) .

How can computational methods predict the compound's reactivity in novel synthetic pathways?

Advanced
ICReDD’s integrated computational-experimental framework combines quantum chemical calculations (e.g., DFT) and reaction path searches to design reactions in silico. Key steps:

Transition state analysis : Identifies energy barriers for proposed mechanisms .

Machine learning : Trains models on existing reaction datasets to predict optimal conditions (e.g., solvent, temperature) .

Feedback loops : Experimental results refine computational parameters .

What strategies resolve contradictory data on the compound's biological activity across studies?

Advanced
Discrepancies in antibacterial or fluorescence activity may arise from:

• Assay variability : Standardize protocols (e.g., MIC testing using CLSI guidelines).
• Structural analogs : Compare substituent effects (e.g., methoxy vs. hydroxyl groups in triphenylamine-imidazole derivatives) .
• Meta-analysis : Pool data from multiple studies to identify trends (e.g., fluorescence quenching mechanisms in imidazole derivatives) .

How to design experiments to elucidate the compound's mechanism of action in antibacterial applications?

Q. Advanced

• Enzyme inhibition assays : Test binding to bacterial targets (e.g., dihydrofolate reductase) via fluorescence polarization .
• Molecular docking : Use AutoDock Vina to predict interactions with active sites (e.g., hydrophobic pockets in uPAR) .
• Resistance profiling : Compare efficacy against wild-type vs. antibiotic-resistant strains .

What are the challenges in scaling up synthesis for this compound, and how can reactor design address them?

Q. Advanced

• Heat management : Continuous flow reactors improve temperature control during exothermic steps .
• Separation efficiency : Membrane technologies isolate intermediates (e.g., nanofiltration for DMF removal) .
• Byproduct mitigation : Optimize stoichiometry using DOE (Design of Experiments) .

How can fluorescence properties of imidazole derivatives be exploited for cellular imaging?

Q. Advanced

• Solvatochromic studies : Correlate emission maxima with solvent polarity to optimize intracellular imaging conditions .
• Cellular uptake assays : Use confocal microscopy to track localization (e.g., mitochondrial targeting via lipophilic substituents) .

What in vitro models are suitable for assessing the compound's neurotoxicity?

Q. Advanced

• SH-SY5Y neuronal cells : Measure apoptosis (Annexin V/PI staining) and oxidative stress (ROS assays) .
• Blood-brain barrier (BBB) models : Use co-cultures of endothelial cells and astrocytes to predict CNS penetration .

How do structural modifications influence the compound's stability under physiological conditions?

Q. Advanced

• pH stability : Perform accelerated degradation studies (e.g., 37°C, pH 1–9) with HPLC monitoring .
• Metabolic profiling : Incubate with liver microsomes to identify major metabolites .

What interdisciplinary approaches integrate this compound into materials science applications?

Q. Advanced

• Coordination chemistry : Synthesize metal-organic frameworks (MOFs) using imidazole as a ligand (e.g., Cu²+ complexes for catalytic applications) .
• Polymer composites : Incorporate into conductive polymers (e.g., PEDOT:PSS) for optoelectronic devices .

Notes

• Methodological Rigor : Answers emphasize experimental design, validation, and interdisciplinary integration.